N-benzyl-4-(4-cyano-5-((2-morpholinoethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide

• IUPAC Name: N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C24H27N5O4S/c1-28(18-19-5-3-2-4-6-19)34(30,31)21-9-7-20(8-10-21)23-27-22(17-25)24(33-23)26-11-12-29-13-15-32-16-14-29/h2-10,26H,11-16,18H2,1H3
• InChI Key: OSTRSJUZVWYGSC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCCN4CCOCC4)C#N
• Molecular Formula: C24H27N5O4S
• Molecular Weight: 481.6 g/mol

Description

N-benzyl-4-(4-cyano-5-((2-morpholinoethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H27N5O4S and its molecular weight is 481.57. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-4-(4-cyano-5-((2-morpholinoethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-4-(4-cyano-5-((2-morpholinoethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Derivatives

Chemical Synthesis and Biological Activities

Research into the synthesis and characterization of quinazoline and benzothiazine derivatives, as well as oxazoline and sulfonamide compounds, has been extensive. These compounds are explored for their potential in medicinal chemistry, including their roles as antihypertensive, antimicrobial, and anticancer agents. For instance, the study by Rahman et al. (2014) on quinazoline derivatives highlighted their exploration as diuretic and antihypertensive agents, showing significant pharmacological activities (Rahman et al., 2014).

Cyclooxygenase-2 Inhibitors

The development of selective cyclooxygenase-2 (COX-2) inhibitors for treating conditions like rheumatoid arthritis and osteoarthritis has been a focus, as illustrated by the work of Hashimoto et al. (2002). They synthesized a series of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives, demonstrating the potential of these compounds in clinical trials (Hashimoto et al., 2002).

Material Science and Catalysis

Polymer Synthesis

In the realm of material science, derivatives of N-benzyl-4-(4-cyano-5-((2-morpholinoethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide serve as precursors for polymer synthesis. For example, Saegusa et al. (1987) discussed the novel synthesis approach to poly(p-benzenesulfonamide), showcasing the versatility of sulfonamide derivatives in creating new materials (Saegusa et al., 1987).

Anticancer and Antimicrobial Applications

Anticancer Properties

The exploration of sulfonamide derivatives for their anticancer properties has been a significant area of research. Alqasoumi et al. (2010) synthesized novel tetrahydroquinoline derivatives bearing the sulfonamide moiety, showing potent in vitro antitumor activity, which underscores the potential of these compounds in cancer therapy (Alqasoumi et al., 2010).

Antimicrobial Effects

The synthesis and evaluation of new sulfonamide derivatives for antimicrobial activities have also been a focus, with studies indicating the efficacy of these compounds against various bacterial and fungal strains. For instance, Wang et al. (2010) synthesized novel sulfanilamide-derived 1,2,3-triazoles, showing promising antibacterial potency (Wang et al., 2010).